Cas no 475471-20-6 (Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate)

• Product Name: Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate
• CAS No: 475471-20-6
• MF: C₁₃H₁₃ClO₄
• MW: 268.692923307419
• CID: 324553
• Update Time: 2023-08-03

Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoicacid, 4-chloro-3-methyl-a,g-dioxo-, ethyl ester
• Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate

• Inchi： 1S/C13H13ClO4/c1-3-18-13(17)12(16)7-11(15)9-4-5-10(14)8(2)6-9/h4-6H,3,7H2,1-2H3
• InChI Key： BPGRNTQHHZWJSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CC(C(=O)OCC)=O)=O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 340
• XLogP3: 2.9
• Topological Polar Surface Area: 60.4

Experimental Properties

• Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),